Cas no 1071296-39-3 (2-(4-Allyl-5-{1-(4-methylphenyl)aminoethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide)

• Product Name: 2-(4-Allyl-5-{1-(4-methylphenyl)aminoethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide
• CAS No: 1071296-39-3
• MF: C₁₆H₂₂N₆OS
• MW: 346.450480937958
• MDL: MFCD11696428
• CID: 1075834
• PubChem ID: 25219154
• Update Time: 2025-07-14

2-(4-Allyl-5-{1-(4-methylphenyl)aminoethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Allyl-5-{1-[(4-methylphenyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide
• CS-0364131
• LS-01455
• 2-((4-Allyl-5-(1-(p-tolylamino)ethyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
• STK502860
• ALBB-004020
• 2-[(5-{1-[(4-methylphenyl)amino]ethyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• 1071296-39-3
• 2-{[5-{1-[(4-methylphenyl)amino]ethyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
• MFCD11696428
• SB86656
• 2-[(5-{1-[(4-methylphenyl)amino]ethyl}-4-(prop-2-en-1-yl)-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• AKOS002657325
• 2-[[5-[1-(4-methylanilino)ethyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• AKOS016342093
• 2-[(4-Allyl-5-(1-[(4-methylphenyl)amino]ethyl)-4h-1,2,4-triazol-3-yl)thio]acetohydrazide
• 2-(4-Allyl-5-{1-(4-methylphenyl)aminoethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide

• MDL： MFCD11696428
• Inchi： 1S/C16H22N6OS/c1-4-9-22-15(20-21-16(22)24-10-14(23)19-17)12(3)18-13-7-5-11(2)6-8-13/h4-8,12,18H,1,9-10,17H2,2-3H3,(H,19,23)
• InChI Key： YCFRCZKJZMWJHU-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NN=C(C(C)NC2C=CC(C)=CC=2)N1CC=C

Computed Properties

• Exact Mass: 346.15758052g/mol
• Monoisotopic Mass: 346.15758052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 123Ų

Additional information on 2-(4-Allyl-5-{1-(4-methylphenyl)aminoethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide

Comprehensive Analysis of 2-(4-Allyl-5-{1-(4-methylphenyl)aminoethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide (CAS No. 1071296-39-3)

The compound 2-(4-Allyl-5-{1-(4-methylphenyl)aminoethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide (CAS No. 1071296-39-3) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This 1,2,4-triazole derivative is characterized by the presence of an allyl group, a 4-methylphenyl moiety, and a thioacetohydrazide functional group, which collectively contribute to its distinct chemical properties.

In the context of current research trends, 2-(4-Allyl-5-{1-(4-methylphenyl)aminoethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide is often discussed alongside topics such as drug discovery, enzyme inhibition, and molecular docking. Researchers are particularly interested in its potential as a bioactive scaffold, given the well-documented pharmacological activities of 1,2,4-triazole derivatives. These compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them a hot topic in pharmaceutical R&D.

The synthesis of CAS No. 1071296-39-3 typically involves multi-step organic reactions, including cyclization and functional group modification. The allyl and 4-methylphenyl groups are strategically incorporated to enhance the compound's lipophilicity and binding affinity, which are critical factors in drug design. Moreover, the thioacetohydrazide moiety introduces additional reactivity, enabling further derivatization for structure-activity relationship (SAR) studies.

From an industrial perspective, 2-(4-Allyl-5-{1-(4-methylphenyl)aminoethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide is also explored for its potential in material science. Its unique molecular architecture makes it a candidate for developing advanced polymers and coordination complexes. The compound's ability to form stable chelates with metal ions is of particular interest in the design of catalysts and sensors.

In summary, 2-(4-Allyl-5-{1-(4-methylphenyl)aminoethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide (CAS No. 1071296-39-3) represents a versatile and promising compound with broad applications in both pharmaceutical and material science fields. Its structural complexity and functional diversity continue to inspire innovative research, addressing some of the most pressing challenges in modern chemistry.